Cas no 5699-71-8 (2-Oxiranecarbonitrile,3,3-diethyl-)

• Product Name: 2-Oxiranecarbonitrile,3,3-diethyl-
• CAS No: 5699-71-8
• MF: C₁₄H₁₈N₂O₂S
• MW: 278.369922161102
• CID: 379431
• PubChem ID: 757855
• Update Time: 2025-04-19

2-Oxiranecarbonitrile,3,3-diethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranecarbonitrile,3,3-diethyl-
• 4H-cyclohepta[b]thiophene-3-carboxamide, 2-[(cyclopropylcarbonyl)amino]-5,6,7,8-tetrahydro-
• N-(3-Carbamoyl-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)cyclopropanecarboximidic acid
• Cambridge id 5699718
• 2-[(cyclopropylcarbonyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide
• DTXSID40972479
• AB00093963-01
• 5699-71-8
• SCHEMBL8288845
• Oprea1_743585
• AKOS003253379

• Inchi： 1S/C14H18N2O2S/c15-12(17)11-9-4-2-1-3-5-10(9)19-14(11)16-13(18)8-6-7-8/h8H,1-7H2,(H2,15,17)(H,16,18)
• InChI Key： PYJCCEGBKUTGKU-UHFFFAOYSA-N
• SMILES： S1C(=C(C(N)=O)C2=C1CCCCC2)NC(C1CC1)=O

Computed Properties

• Exact Mass: 278.10904
• Monoisotopic Mass: 278.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 72.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Epoxides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides